Cas no 650594-13-1 (2,4,6-Cycloheptatrien-1-one, 2-hydroxy-4,7-dimethyl-)

• Product Name: 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-4,7-dimethyl-
• CAS No: 650594-13-1
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 409142
• PubChem ID: 10057672
• Update Time: 2025-04-19

2,4,6-Cycloheptatrien-1-one, 2-hydroxy-4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-4,7-dimethyl-
• 2,4,6-Cycloheptatrien-1-one, 2-hydroxy-4,7-dimethyl- (9CI)
• 2-hydroxy-3,6-dimethylcyclohepta-2,4,6-trien-1-one
• DTXSID80434804
• SCHEMBL6212524
• 650594-13-1

• Inchi： 1S/C9H10O2/c1-6-3-4-7(2)9(11)8(10)5-6/h3-5H,1-2H3,(H,10,11)
• InChI Key： FUCLCGIYNRQERK-UHFFFAOYSA-N
• SMILES： OC1C(C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropolones